
Proper Disposal of N-Cyclohexylpropanamide: A
Guide for Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Cyclohexylpropanamide

Cat. No.: B072063 Get Quote

Disclaimer: This document provides essential safety and logistical information for the proper

disposal of N-Cyclohexylpropanamide. It is intended for use by trained professionals in a

laboratory setting. Always consult your institution's Environmental Health and Safety (EHS)

department and local regulations for specific disposal requirements.

N-Cyclohexylpropanamide (CAS No: 1126-56-3) requires careful handling and disposal due

to its potential health hazards. Adherence to these procedures is critical to ensure the safety of

laboratory personnel and to minimize environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)
According to the Safety Data Sheet (SDS) from Angene Chemical, N-Cyclohexylpropanamide
is classified with the following hazards[1]:

Harmful if swallowed (Acute toxicity, oral, Category 4)

Causes skin irritation (Skin corrosion/irritation, Category 2)

Causes serious eye irritation (Serious eye damage/eye irritation, Category 2A)

May cause respiratory irritation (Specific target organ toxicity, single exposure; Respiratory

tract irritation, Category 3)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b072063?utm_src=pdf-interest
https://www.benchchem.com/product/b072063?utm_src=pdf-body
https://www.benchchem.com/product/b072063?utm_src=pdf-body
https://www.benchchem.com/product/b072063?utm_src=pdf-body
http://angenechemical.com/sds/1126-56-3.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proper personal protective equipment (PPE) is mandatory when handling this compound.

Protection Type Specification Rationale

Eye Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

vapors that can cause serious

eye irritation.[1]

Hand Protection
Impervious chemical-resistant

gloves (e.g., nitrile rubber).

Prevents skin contact which

can lead to irritation.[1]

Skin and Body
Laboratory coat, long pants,

and closed-toe shoes.

Minimizes skin contact with the

chemical.

Respiratory

Use in a well-ventilated area or

with a chemical fume hood. If

ventilation is inadequate, use a

NIOSH-approved respirator.

Protects against inhalation of

harmful dust or vapors.[1]

Step-by-Step Disposal Protocol
The following protocol outlines the procedure for the safe disposal of N-
Cyclohexylpropanamide from a laboratory setting.

1. Waste Identification and Labeling:

Clearly label a dedicated waste container with "Hazardous Waste" and the full chemical

name, "N-Cyclohexylpropanamide". Do not use abbreviations.

Include the date the waste was first added and the contact information of the principal

investigator.

2. Container Selection and Management:

Use a container that is compatible with N-Cyclohexylpropanamide and is leak-proof. The

original container is often a suitable choice.

Keep the container securely capped at all times, except when adding waste.
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3. Waste Segregation and Storage:

Store the N-Cyclohexylpropanamide waste in a designated and properly marked "Satellite

Accumulation Area" within the laboratory.

Store separately from incompatible materials, such as strong oxidizing agents.

4. Disposal Arrangement:

Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed chemical waste disposal contractor.

Do not dispose of N-Cyclohexylpropanamide down the drain or in the regular trash.[1]

5. Spill Management:

In the event of a spill, ensure the area is well-ventilated and restrict access.

Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite,

sand, or earth).

Carefully sweep up the absorbed material and place it into a labeled hazardous waste

container for disposal.[1]

Decontaminate the spill area with a suitable solvent, and collect the decontamination

materials as hazardous waste.

6. Empty Container Disposal:

Triple-rinse the empty container with a suitable solvent (e.g., ethanol or acetone).

Collect the rinsate as hazardous chemical waste.

After triple-rinsing, the container may be disposed of according to your institution's guidelines

for decontaminated labware.

Experimental Workflow for Disposal
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The following diagram illustrates the decision-making process for the proper disposal of N-
Cyclohexylpropanamide.

Start: N-Cyclohexylpropanamide Waste Generated

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Select Compatible, Labeled
Hazardous Waste Container

Transfer Waste to Container

Securely Cap Container

Store in Designated Satellite
Accumulation Area

Is Container Full?

Arrange for EHS Pickup

Yes

Continue to Add Waste
(as needed)

No

End: Proper Disposal
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Click to download full resolution via product page

Caption: Disposal workflow for N-Cyclohexylpropanamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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